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Compound of Interest

Compound Name: Cyanine5 carboxylic acid

Cat. No.: B1192615

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the essential safety protocols and handling
procedures for Cyanine5 carboxylic acid powder. Given the absence of a comprehensive
Safety Data Sheet (SDS) for this specific compound, this document synthesizes available data
from closely related cyanine dyes and general laboratory safety principles to offer a
conservative and robust framework for minimizing risk.

Hazard Identification and Risk Assessment

While some derivatives like sulfo-Cyanine5-carboxylic acid have been classified as non-
hazardous, other closely related compounds, such as Cyanine5 NHS ester, are categorized as
hazardous. The NHS ester is reported to be harmful if swallowed, cause skin and serious eye
irritation, and may cause respiratory irritation.[1] Furthermore, studies on various cyanine dyes
have indicated potential for mitochondrial toxicity.[2][3]

Due to the fine powder form of Cyanine5 carboxylic acid, there is a significant risk of
aerosolization and subsequent inhalation. The lack of specific toxicological data necessitates a
cautious approach, treating the compound as potentially hazardous.

Summary of Potential Hazards:

» Oral Toxicity: May be harmful if ingested.

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1192615?utm_src=pdf-interest
https://www.benchchem.com/product/b1192615?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-135414/Cyanine5-NHS-ester-chloride-SDS-MedChemExpress.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC6245648/
https://www.researchgate.net/figure/Toxicity-of-cyanine-dye-conjugates-in-mammalian-cells-a-Representative-cell-viability_fig3_340169735
https://www.benchchem.com/product/b1192615?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1192615?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

» Skin and Eye Irritation: May cause irritation upon contact.

e Respiratory Irritation: Inhalation of dust may irritate the respiratory tract.

o Mitochondrial Toxicity: Some cyanine dyes have been shown to be toxic to mitochondria.[2]

[3]

Quantitative Data Summary

Comprehensive quantitative safety and physical data for Cyanine5 carboxylic acid are not

readily available in the public domain. The following table summarizes the available

information.
Property Value Source
Chemical Formula C32H39CIN202 [4]
Molecular Weight 519.12 g/mol [4115]
Dark blue or dark golden solid
Appearance [415]
powder
Very poorly soluble in water
(0.25 mM, 130 mg/L). Soluble
Solubility in organic solvents such as [4]
DMF, DMSO, and
dichloromethane.
Acute Toxicity (Oral) Data not available

Skin Corrosion/Irritation

Data not available

Serious Eye Damage/Irritation

Data not available

Occupational Exposure Limits

Not established

[6]

Melting Point

Data not available

Boiling Point

Data not available

Vapor Pressure

Data not available
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Personal Protective Equipment (PPE)

A comprehensive personal protective equipment plan is mandatory for all personnel handling

Cyanine5 carboxylic acid powder. The following table outlines the recommended PPE.

Body Part

Required PPE

Specifications and Notes

Hands

Chemical-resistant gloves

Nitrile or neoprene gloves are
recommended. Always double-
glove. Check the
manufacturer's data for

breakthrough times.

Eyes/Face

Safety goggles and face shield

Goggles must be splash-proof.
A face shield should be worn
over the goggles when
handling the powder to provide
an additional layer of
protection from airborne

particles.

Body

Laboratory coat and chemical-

resistant apron

A fully buttoned lab coat is the
minimum requirement. A
chemical-resistant apron
should be worn over the lab

coat.

Respiratory

Certified Chemical Fume Hood

or Respirator

All handling of the solid
compound must be conducted
in a certified chemical fume
hood to prevent inhalation of
dust particles. If a fume hood is
not available, a NIOSH-
approved respirator with an
appropriate particulate filter

should be used.

Experimental Protocols: Safe Handling Procedures
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A systematic approach is crucial for safely handling Cyanine5 carboxylic acid powder. The
following workflow details the key steps from receipt of the compound to its disposal.

Preparation

Don Appropriate PPE

Prepare Designated Workspace in Fume Hood

Assemble All Necessary Equipment

Proceed to Handling

Handling R

Receive and Inspect Container

Carefully Transfer Powder for Weighing

Reconstitute by Slowly Adding Solvent

Proceed to Cleanup

Cleanup agd Disposal

(Decontaminate Glassware and Surfacesj

l l

(Dispose of Solid Waste in Labeled Containerj (Dispose of Liquid Waste in Labeled Containerj

l l

(Remove PPE and Wash Hands Thoroughlyj
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Click to download full resolution via product page

Safe handling workflow for Cyanine5 carboxylic acid powder.

Detailed Methodologies:
e Preparation:

o Don Appropriate PPE: Before entering the designated handling area, put on all required
personal protective equipment as detailed in Section 3.

o Prepare Designated Workspace: All work with Cyanine5 carboxylic acid powder must be
performed in a certified chemical fume hood. Ensure the work area is clean and
uncluttered.

o Assemble Equipment: Gather all necessary equipment, including spatulas, weigh boats,
vials, and the appropriate solvent, as well as waste containers.

e Handling:

o Receive and Inspect: Upon receipt, visually inspect the container for any signs of damage
or leakage.

o Weighing: Carefully transfer the required amount of powder to a weigh boat inside the
fume hood. Avoid any actions that could generate dust.

o Reconstitution: To prevent splashing and aerosolization, slowly add the solvent to the
powder in the vial. Cap the vial securely before vortexing or sonicating.

e Cleanup and Disposal:

o Decontamination: Thoroughly decontaminate all non-disposable equipment and the work
surface with an appropriate solvent (e.g., ethanol or isopropanol), followed by soap and
water. Collect all rinsate as hazardous liquid waste.

o Solid Waste Disposal: All contaminated solid waste, such as gloves, weigh boats, and
pipette tips, must be collected in a clearly labeled, sealed hazardous waste container.
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o Liquid Waste Disposal: Unused solutions and contaminated solvents should be collected
in a separate, clearly labeled, sealed hazardous waste container. Do not pour any waste
down the drain.

o Final Steps: After completing the work and proper cleanup, remove PPE in the correct
order to avoid self-contamination and wash hands thoroughly.

Storage and Stability

e Storage Conditions: Store Cyanine5 carboxylic acid powder at -20°C in a tightly sealed
container, protected from light and moisture.[7]

 Stability: The compound is generally stable under recommended storage conditions.
However, it is sensitive to oxygen and pH, so it should be used and stored in an oxygen-free
and neutral pH environment for optimal stability.[8] Avoid prolonged exposure to light.[7]

First Aid Measures

In case of exposure, follow these first aid procedures:

« If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration and seek immediate medical attention.[6]

» In Case of Skin Contact: Immediately wash off with soap and plenty of water. Remove
contaminated clothing.[6]

e In Case of Eye Contact: Rinse with pure water for at least 15 minutes and consult a doctor.

[6]

« |If Swallowed: Rinse mouth with water. Do not induce vomiting. Seek immediate medical
attention.[6]

This technical guide is intended to provide a comprehensive overview of the safe handling of
Cyanine5 carboxylic acid powder based on the best available information. It is imperative that
all users consult their institution's safety guidelines and adhere to all applicable regulations.
Always prioritize safety and exercise caution when handling this and any other chemical
compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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